Cas no 2229234-41-5 (3-amino-2-(2-chloro-1,3-thiazol-5-yl)propan-1-ol)

• Product Name: 3-amino-2-(2-chloro-1,3-thiazol-5-yl)propan-1-ol
• CAS No: 2229234-41-5
• MF: C₆H₉ClN₂OS
• MW: 192.666458845139
• CID: 5825839
• PubChem ID: 165634480
• Update Time: 2025-10-21

3-amino-2-(2-chloro-1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-chloro-1,3-thiazol-5-yl)propan-1-ol
• EN300-1994477
• 2229234-41-5

• Inchi： 1S/C6H9ClN2OS/c7-6-9-2-5(11-6)4(1-8)3-10/h2,4,10H,1,3,8H2
• InChI Key： ZKNXBPSAFHGKNV-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(CO)CN)S1

Computed Properties

• Exact Mass: 192.0124118g/mol
• Monoisotopic Mass: 192.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-amino-2-(2-chloro-1,3-thiazol-5-yl)propan-1-ol

3-Amino-2-(2-Chloro-1,3-Thiazol-5-Yl)Propan-1-Ol: A Comprehensive Overview

3-Amino-2-(2-chloro-1,3-thiazol-5-yl)propan-1-ol, also known by its CAS registry number CAS No. 2229234-41-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a thiazole ring substituted with a chloro group and an amino alcohol moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design and material science.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a common motif in many bioactive compounds. In the case of 3-amino-2-(2-chloro-1,3-thiazol-5-yl)propan-1-ol, the chloro substitution at position 2 of the thiazole ring introduces additional electronic effects that can influence the compound's reactivity and biological activity. The amino alcohol group at position 3 further enhances the molecule's versatility, as it can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of 3-amino derivatives in various therapeutic areas. For instance, research has shown that such compounds may exhibit anti-inflammatory, antioxidant, or even anticancer properties. The presence of the thiazole ring in CAS No. 2229234-41-5 is particularly intriguing, as thiazole-containing compounds are known to interact with various biological targets, including enzymes and receptors.

In terms of synthesis, 3-amino-2-(2-chloro-1,3-thiazol-5-yl)propan-1-ol can be prepared through a variety of routes. One common approach involves the nucleophilic substitution of an appropriate chlorothiazole derivative with an amino alcohol precursor. This reaction typically requires mild conditions to ensure the stability of both the thiazole ring and the amino alcohol group.

The application of this compound extends beyond pure research. Its ability to form stable complexes with metal ions has made it a candidate for use in coordination chemistry and catalysis. Additionally, the compound's solubility properties make it suitable for use in pharmaceutical formulations where precise drug delivery is required.

From an environmental perspective, understanding the fate and transport of CAS No. 2229234-41-based compounds is crucial. Recent environmental studies have focused on assessing their biodegradability and potential impact on aquatic ecosystems. These studies are essential for ensuring that the use of such compounds aligns with sustainable practices.

In conclusion, 3-amino-2-(2-chloro-1,3-thiazol--yl)propan--ol, or CAS No. 22--9--4-, represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates or advanced materials. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.